Cas no 1213908-25-8 (METHYL (2S)-2-AMINO-2-(3-BROMOPHENYL)ACETATE)

• Product Name: METHYL (2S)-2-AMINO-2-(3-BROMOPHENYL)ACETATE
• CAS No: 1213908-25-8
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5591458
• PubChem ID: 33679248
• Update Time: 2025-06-13

METHYL (2S)-2-AMINO-2-(3-BROMOPHENYL)ACETATE Chemical and Physical Properties

Names and Identifiers

• METHYL (2S)-2-AMINO-2-(3-BROMOPHENYL)ACETATE
• Benzeneacetic acid, α-amino-3-bromo-, methyl ester, (αS)-
• (S)-Methyl 2-amino-2-(3-bromophenyl)acetate
• methyl(2S)-2-amino-2-(3-bromophenyl)acetate
• UMYOROLJNUQQTA-QMMMGPOBSA-N
• EN300-6476834
• 1213908-25-8
• N14325
• SCHEMBL17764345

• Inchi： 1S/C9H10BrNO2/c1-13-9(12)8(11)6-3-2-4-7(10)5-6/h2-5,8H,11H2,1H3/t8-/m0/s1
• InChI Key： UMYOROLJNUQQTA-QMMMGPOBSA-N
• SMILES： C(OC)(=O)[C@@H](N)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 242.989
• Monoisotopic Mass: 242.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.498±0.06 g/cm3(Predicted)
• Boiling Point: 299.4±25.0 °C(Predicted)
• pka: 6.41±0.10(Predicted)

Additional information on METHYL (2S)-2-AMINO-2-(3-BROMOPHENYL)ACETATE

Comprehensive Overview of METHYL (2S)-2-AMINO-2-(3-BROMOPHENYL)ACETATE (CAS No. 1213908-25-8)

METHYL (2S)-2-AMINO-2-(3-BROMOPHENYL)ACETATE (CAS No. 1213908-25-8) is a chiral ester derivative widely utilized in pharmaceutical and organic synthesis. This compound features a 3-bromophenyl group attached to a stereogenic center, making it a valuable intermediate for asymmetric synthesis. Its methyl ester functionality enhances solubility and reactivity, while the amino group offers versatility for further derivatization. Researchers frequently explore its applications in peptidomimetics and bioactive molecule design, aligning with the growing demand for chiral building blocks in drug discovery.

The compound’s CAS No. 1213908-25-8 ensures precise identification in regulatory and commercial contexts. Recent trends highlight its relevance in small-molecule therapeutics, particularly for targeting protein-protein interactions (PPIs). As PPIs gain traction in oncology and neurodegenerative disease research, METHYL (2S)-2-AMINO-2-(3-BROMOPHENYL)ACETATE serves as a scaffold for developing inhibitors. Its bromine substituent facilitates cross-coupling reactions, a hotspot in palladium-catalyzed transformations, answering frequent queries about "bromoaryl compounds in Suzuki-Miyaura reactions."

From a synthetic perspective, the (2S)-configuration of this compound is critical for enantioselective applications. Laboratories often search for "high-purity chiral amino esters" or "sterically hindered aryl glycine derivatives," underscoring its niche utility. The methyl ester group also enables straightforward hydrolysis to carboxylic acids, a feature exploited in prodrug design—a trending topic in biopharmaceutical formulation. This adaptability aligns with industry demands for modular intermediates in structure-activity relationship (SAR) studies.

Environmental and safety profiles of METHYL (2S)-2-AMINO-2-(3-BROMOPHENYL)ACETATE adhere to standard handling protocols for halogenated organics. While not classified as hazardous, its bromophenyl moiety warrants proper disposal considerations, a frequent concern in "green chemistry" discussions. The compound’s stability under inert conditions makes it suitable for high-throughput screening workflows, addressing queries about "air-sensitive reagents in automated synthesis."

In summary, METHYL (2S)-2-AMINO-2-(3-BROMOPHENYL)ACETATE (CAS No. 1213908-25-8) bridges synthetic efficiency and pharmacological potential. Its design caters to contemporary needs like fragment-based drug discovery and late-stage functionalization, positioning it as a staple in modern medicinal chemistry toolkits.